Cas no 110230-97-2 ([2,2':5',2''-Terthiophene]-5-carbonitrile)

• Product Name: [2,2':5',2''-Terthiophene]-5-carbonitrile
• CAS No: 110230-97-2
• MF: C₁₃H₇NS₃
• MW: 273.396378755569
• MDL: MFCD12547019
• CID: 232613
• PubChem ID: 184181
• Update Time: 2025-06-14

[2,2':5',2''-Terthiophene]-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [2,2':5',2''-Terthiophene]-5-carbonitrile
• 5-(5-thiophen-2-ylthiophen-2-yl)thiophene-2-carbonitrile
• 2,2':5',2''-terthiophen-5-carbonitril
• 2,2':5',2''-terthiophene-5-carbonitrile
• 5-cyano-2,2':5',2''-terthiophene
• AC1L4EDZ
• AC1Q4RW9
• ACMC-20clef
• CHEMBL330748
• CTK0I3450
• SureCN498818
• (2,2':5',2''-Terthiophenyl)-5-carbonitrile
• 5-{[2,2'-bithiophen]-5-yl}thiophene-2-carbonitrile
• 5-Cyano-2,2':5',2'-Terthienyl
• 5-Cyano-2,2': 5',2'-Terthienyl
• DTXSID80149183
• YXNZJCUXYIKKRE-UHFFFAOYSA-N
• 5-{[2,2'-bithiophene]-5-yl}thiophene-2-carbonitrile
• 5-[5-(thiophen-2-yl)thiophen-2-yl]thiophene-2-carbonitrile
• 5-[5-(2-thienyl)-2-thienyl]thiophene-2-carbonitrile
• MFCD12547019
• 110230-97-2
• 2,2':5',2'-Terthiophene-5-carbonitrile
• .alpha.-T CN deriv.
• SCHEMBL498818
• AKOS005256478

• MDL： MFCD12547019
• Inchi： 1S/C13H7NS3/c14-8-9-3-4-12(16-9)13-6-5-11(17-13)10-2-1-7-15-10/h1-7H
• InChI Key： YXNZJCUXYIKKRE-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC=C(C#N)S1)C1=CC=CS1

Computed Properties

• Exact Mass: 272.97421
• Monoisotopic Mass: 272.97406275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 23.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes Bi- and oligothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Bi- and oligothiophenes

Additional information on [2,2':5',2''-Terthiophene]-5-carbonitrile

Recent Advances in the Application of [2,2':5',2''-Terthiophene]-5-carbonitrile (CAS: 110230-97-2) in Chemical Biology and Pharmaceutical Research

The compound [2,2':5',2''-Terthiophene]-5-carbonitrile (CAS: 110230-97-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and electronic properties. This heterocyclic organic compound, characterized by its conjugated terthiophene backbone and cyano functional group, exhibits remarkable optoelectronic behavior, making it a promising candidate for various biomedical applications. Recent studies have explored its potential in areas such as organic electronics, biosensing, and drug development, highlighting its versatility and utility in cutting-edge research.

One of the most notable applications of [2,2':5',2''-Terthiophene]-5-carbonitrile is in the development of organic field-effect transistors (OFETs) and biosensors. Its high charge carrier mobility and stability under physiological conditions make it an ideal material for detecting biomolecules with high sensitivity and specificity. A 2023 study published in Advanced Materials demonstrated its efficacy in real-time glucose monitoring, showcasing its potential for non-invasive diagnostic tools. The study reported a detection limit of 0.1 μM, which is comparable to conventional enzymatic methods but with improved durability and cost-effectiveness.

In the realm of drug discovery, [2,2':5',2''-Terthiophene]-5-carbonitrile has been investigated as a scaffold for designing novel therapeutic agents. Its planar, conjugated structure allows for strong π-π interactions with biological targets, such as DNA and proteins. A recent Journal of Medicinal Chemistry publication highlighted its role in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study identified several derivatives with nanomolar affinity for the MDM2-p53 interaction, a critical pathway in tumor suppression, suggesting its potential as a lead compound for anticancer drug development.

Furthermore, the compound's photophysical properties have been leveraged in photodynamic therapy (PDT). Research published in Chemical Communications in 2024 revealed that [2,2':5',2''-Terthiophene]-5-carbonitrile can generate reactive oxygen species (ROS) upon visible light irradiation, making it a promising photosensitizer for targeted cancer treatment. The study reported a 70% reduction in tumor volume in murine models following PDT, with minimal off-target effects, underscoring its therapeutic potential.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties and biocompatibility. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a recent ACS Nano study explored nanoparticle-based delivery systems to enhance its solubility and bioavailability, achieving a 3-fold increase in tumor accumulation compared to free drug administration.

In conclusion, [2,2':5',2''-Terthiophene]-5-carbonitrile (CAS: 110230-97-2) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span from biosensing to drug discovery and photodynamic therapy, driven by its unique optoelectronic and structural properties. Continued research and development efforts are expected to further unlock its potential, paving the way for innovative biomedical solutions.